Cas no 74805-70-2 (4H-1-Benzopyran-4-one,2-(2,3-dihydroxyphenyl)-5,7-dihydroxy-)

• Product Name: 4H-1-Benzopyran-4-one,2-(2,3-dihydroxyphenyl)-5,7-dihydroxy-
• CAS No: 74805-70-2
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• CID: 563821
• PubChem ID: 5321864
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(2,3-dihydroxyphenyl)-5,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2,3-dihydroxyphenyl)-5,7-dihydroxy-
• 2-(2,3-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
• 5,7,2',3'-tetrahydroxyflavone
• 4H-1-Benzopyran-4-one, 2-(2,3-dihydroxyphenyl)-5,7-dihydroxy-
• CHEMBL4799699
• SCHEMBL9148162
• DTXSID60225777
• LMPK12110137
• 2-(2,3-dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one
• 74805-70-2
• 2-(2,3-Dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one

• Inchi： 1S/C15H10O6/c16-7-4-10(18)14-11(19)6-12(21-13(14)5-7)8-2-1-3-9(17)15(8)20/h1-6,16-18,20H
• InChI Key： STAGATUVRDVEAT-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)O)O)=O)C1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 286.047738
• Monoisotopic Mass: 286.047738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 183
• XLogP3: nothing
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.654
• Boiling Point: 597°C at 760 mmHg
• Flash Point: 232°C
• Refractive Index: 1.767

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones